3-[2-Methylpropyl(prop-2-enyl)amino]phenol
Catalog No.
S7696265
CAS No.
M.F
C13H19NO
M. Wt
205.30 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![3-[2-Methylpropyl(prop-2-enyl)amino]phenol](/img/structure-2d/800/S7696265.png)
Content Navigation
Product Name
3-[2-Methylpropyl(prop-2-enyl)amino]phenol
IUPAC Name
3-[2-methylpropyl(prop-2-enyl)amino]phenol
Molecular Formula
C13H19NO
Molecular Weight
205.30 g/mol
InChI
InChI=1S/C13H19NO/c1-4-8-14(10-11(2)3)12-6-5-7-13(15)9-12/h4-7,9,11,15H,1,8,10H2,2-3H3
InChI Key
WOEKJCYDDIDQJM-UHFFFAOYSA-N
SMILES
CC(C)CN(CC=C)C1=CC(=CC=C1)O
Canonical SMILES
CC(C)CN(CC=C)C1=CC(=CC=C1)O
XLogP3
3.7
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
1
Exact Mass
205.146664230 g/mol
Monoisotopic Mass
205.146664230 g/mol
Heavy Atom Count
15
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:608-34-4
Molecular Formula:C5H6N2O2
Molecular Weight:126.11 g/mol
Availability:
In Stock
CAS No.:168982-69-2
Molecular Formula:C16H27NO4
Molecular Weight:297.39 g/mol
Availability:
In Stock
